Cas no 1804442-51-0 (Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804442-51-0
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4846906
• Update Time: 2023-08-19

Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-2-15-9(14)7-6(10)5(8(11)12)3-4-13-7/h3-4,8H,2H2,1H3
• InChI Key： FUTLJJRREBBTBX-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2